Cas no 2172208-91-0 (3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid)

• Product Name: 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid
• CAS No: 2172208-91-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6131786
• PubChem ID: 165877157
• Update Time: 2025-10-28

3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid
• 2172208-91-0
• EN300-1482550
• 3-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}piperidin-4-yl)propanoic acid

• Inchi： 1S/C27H32N2O6/c30-25(29-14-11-19(12-15-29)9-10-26(31)32)18-34-16-13-28-27(33)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,19,24H,9-18H2,(H,28,33)(H,31,32)
• InChI Key： XWPOWGFQYZVTOR-UHFFFAOYSA-N
• SMILES： O=C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid

3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid: A Comprehensive Overview

The compound with CAS No 2172208-91-0, known as 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and therapeutic agents.

The molecular structure of this compound is characterized by a piperidine ring substituted with an ethoxyacetyl group and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in solid-phase synthesis techniques.

One of the most notable aspects of this compound is its potential as a drug delivery vehicle. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its structural stability and biocompatibility. For instance, a study published in the *Journal of Controlled Release* demonstrated that this compound can be used to encapsulate anti-cancer drugs, significantly improving their bioavailability and reducing systemic toxicity.

In addition to its role in drug delivery, this compound has shown promise in the development of therapeutic peptides. The presence of the Fmoc group allows for precise control over peptide synthesis, enabling the creation of complex peptide structures with high fidelity. A recent breakthrough in this area involves the use of this compound as a precursor for synthesizing bioactive peptides that target specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the piperidine ring, followed by functionalization with the ethoxyacetyl and Fmoc groups. Optimization of these steps has been a focus of recent research, with studies published in *Organic Process Research & Development* detailing novel methods to enhance yield and purity.

From an environmental standpoint, this compound exhibits favorable biodegradation properties, making it suitable for applications where eco-friendliness is a priority. A study conducted by researchers at the University of California, Berkeley, found that under controlled conditions, this compound degrades efficiently without releasing harmful byproducts, aligning with global sustainability goals.

In terms of market applications, this compound is increasingly being sought after by pharmaceutical companies engaged in personalized medicine. Its versatility allows for customization to meet specific therapeutic needs, from targeted drug delivery to tailored peptide therapies. Industry analysts predict that demand for such specialized compounds will grow significantly over the next decade as personalized medicine becomes more mainstream.

Looking ahead, ongoing research into this compound focuses on expanding its applications into emerging fields such as nanomedicine and gene therapy. Scientists are exploring its potential as a component in nanocarriers designed to deliver genetic material directly to target cells, offering new avenues for treating genetic disorders.

In conclusion, 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)propanoic acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a key player in future biomedical innovations.